Cas no 298184-51-7 (1-Pentyn-3-amine, 3,4-dimethyl-, hydrochloride)

• Product Name: 1-Pentyn-3-amine, 3,4-dimethyl-, hydrochloride
• CAS No: 298184-51-7
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• CID: 1439563
• PubChem ID: 71357456
• Update Time: 2025-04-20

1-Pentyn-3-amine, 3,4-dimethyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-amine, 3,4-dimethyl-, hydrochloride
• 3,4-dimethylpent-1-yn-3-amine,hydrochloride
• SCHEMBL15639448
• 3,4-Dimethylpent-1-yn-3-amine--hydrogen chloride (1/1)
• DTXSID10781530
• 3,4-Dimethylpent-1-yn-3-amine hydrochloride
• 298184-51-7
• AKTWSFPSQUORIY-UHFFFAOYSA-N

• Inchi： 1S/C7H13N.ClH/c1-5-7(4,8)6(2)3;/h1,6H,8H2,2-4H3;1H
• InChI Key： AKTWSFPSQUORIY-UHFFFAOYSA-N
• SMILES： Cl.NC(C#C)(C)C(C)C

Computed Properties

• Exact Mass: 147.08162
• Monoisotopic Mass: 147.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02